Cas no 1613-93-0 (1,4-BENZENEDIAMINE, N,N-DIMETHYL-N'-(PHENYLMETHYLENE)-, (E)-)

• Product name: 1,4-BENZENEDIAMINE, N,N-DIMETHYL-N'-(PHENYLMETHYLENE)-, (E)-
• CAS No: 1613-93-0
• MF: C₁₅H₁₆N₂
• MW: 224.301
• CID: 3192588
• PubChem ID: 233549

1,4-BENZENEDIAMINE, N,N-DIMETHYL-N'-(PHENYLMETHYLENE)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 1,4-BENZENEDIAMINE, N,N-DIMETHYL-N'-(PHENYLMETHYLENE)-, (E)-
• p-dimethylaminobenzalaniline
• 889-38-3
• N(1),N(1)-DIMETHYL-N(4)-[(E)-PHENYLMETHYLIDENE]-1,4-BENZENEDIAMINE
• AKOS001031956
• 1, N,N-dimethyl-N'-(phenylmethylene)-
• Z56175292
• HMS1726P05
• SCHEMBL1132988
• SR-01000195343-1
• NSC32147
• [N4(E)]-N1,N1-Dimethyl-N4-(phenylmethylene)-1,4-benzenediamine
• SR-01000195343
• AKOS030658840
• 1,4-Benzenediamine, N1,N1-dimethyl-N4-(phenylmethylene)-, [N4(E)]-
• NSC-32147
• DTXSID801178987
• 1613-93-0
• SCHEMBL7641790

• Inchi： InChI=1S/C15H16N2/c1-17(2)15-10-8-14(9-11-15)16-12-13-6-4-3-5-7-13/h3-12H,1-2H3
• InChI Key： JGOSMRRQKONTJF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 224.131348519Da
• Monoisotopic Mass: 224.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 15.6Ų